Cas no 131894-91-2 (1-Heptyl-4-iodobenzene)
1-Heptyl-4-iodobenzene is a synthetic organic compound known for its versatility in various chemical reactions. Its iodine substituent enhances its reactivity, making it a valuable intermediate in pharmaceutical synthesis. The heptyl chain offers increased solubility in organic solvents, facilitating purification processes. This compound's unique combination of reactivity and solubility positions it as a critical building block in the synthesis of complex organic molecules.
1-Heptyl-4-iodobenzene structure
Product Name:1-Heptyl-4-iodobenzene
CAS No:131894-91-2
MF:C13H19I
MW:302.194436311722
CID:91689
PubChem ID:15001646
Update Time:2025-07-23
1-Heptyl-4-iodobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptyl-4-iodobenzene
- 1-n-Heptyl-4-iodobenzene
- p-Heptyliodobenzene
- 4-heptyliodobenzene
- SCHEMBL7466292
- DTXSID60566778
- AKOS022180723
- MFCD07777084
- AS-80209
- Benzene, 1-heptyl-4-iodo-
- CS-0337866
- 131894-91-2
-
- MDL： MFCD07777084
- Inchi： 1S/C13H19I/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h8-11H,2-7H2,1H3
- InChI Key： NHXKOPSTJPLWPK-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)CCCCCCC
Computed Properties
- Exact Mass: 302.05300
- Monoisotopic Mass: 302.05315g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Grayish yellow liquid
- Density: 1.332
- Boiling Point: 165°C/10mm
- Flash Point: 165°C/10mm
- Refractive Index: 1.546
- PSA: 0.00000
- LogP: 4.80410
- Sensitiveness: Light Sensitive
- Solubility: Insoluble in water
1-Heptyl-4-iodobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Heptyl-4-iodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-EN232-200mg |
1-n-Heptyl-4-iodobenzene |
131894-91-2 | 98% | 200mg |
￥159.0 | 2022-02-28 | |
| Chemenu | CM368154-1g |
1-Heptyl-4-iodobenzene |
131894-91-2 | 95%+ | 1g |
$86 | 2022-06-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27017-1g |
1-n-Heptyl-4-iodobenzene, 98% |
131894-91-2 | 98% | 1g |
￥852.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27017-10g |
1-n-Heptyl-4-iodobenzene, 98% |
131894-91-2 | 98% | 10g |
￥3849.00 | 2023-03-01 | |
| Crysdot LLC | CD12153987-10g |
1-Heptyl-4-iodobenzene |
131894-91-2 | 98% | 10g |
$330 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408536-1g |
1-Heptyl-4-iodobenzene |
131894-91-2 | 98% | 1g |
￥503.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408536-5g |
1-Heptyl-4-iodobenzene |
131894-91-2 | 98% | 5g |
￥1296.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408536-10g |
1-Heptyl-4-iodobenzene |
131894-91-2 | 98% | 10g |
￥1562.00 | 2024-08-09 | |
| Aaron | AR0010K8-250mg |
Benzene, 1-heptyl-4-iodo- |
131894-91-2 | 95% | 250mg |
$500.00 | 2025-02-10 | |
| Aaron | AR0010K8-1g |
Benzene, 1-heptyl-4-iodo- |
131894-91-2 | 95% | 1g |
$800.00 | 2025-02-10 |
1-Heptyl-4-iodobenzene Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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